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Compound of Interest

Compound Name: BAmMP-0O16B

Cat. No.: B15573875

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Detailed public information and established protocols for the specific formulation of
BAmMP-016B lipid nanoparticles (LNPs) are limited. BAmMP-O16B is an ionizable cationic
amino lipid that has been utilized in the generation of LNPs.[1] This document provides a
comprehensive protocol for the closely related and well-documented bioreducible lipid,
BAMEA-O16B. Due to the structural similarities between these lipids, this protocol can serve as
a foundational methodology for the formulation of BAmMP-O16B LNPs, with the understanding
that optimization will be necessary.

Introduction to Bioreducible Lipid Nanoparticles

lonizable cationic lipids are critical components in the formulation of lipid nanopatrticles for the
delivery of nucleic acid therapeutics, such as mRNA and siRNA. BAmP-0O16B and BAMEA-
016B are examples of such lipids, with BAMEA-O16B being a bioreducible lipid containing
disulfide bonds.[2][3] This bioreducible feature is designed to facilitate the release of the nucleic
acid cargo within the reductive intracellular environment, enhancing delivery efficiency.[2][4]

BAMEA-O16B has been successfully used to formulate LNPs for the delivery of Cas9 mRNA
and single-guide RNA (sgRNA) for CRISPR/Cas9 genome editing, both in vitro and in vivo.[2]
[3] These LNPs have demonstrated efficient encapsulation of mRNA and effective gene editing
capabilities.[2]
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BAMEA-016B LNP Formulation Protocol

This protocol details the formulation of BAMEA-O16B LNPs encapsulating mRNA. The method
described is a lipid film hydration followed by dialysis.

Materials and Reagents
e BAMEA-O16B lipid

e 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)
e Cholesterol

o 1, 2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000]
(DSPE-mPEG2000)

« MRNA (e.g., Cas9 mRNA, reporter mRNA)
e Chloroform

» Ethanol

e Sodium acetate buffer (pH 5.2)

e Phosphate-buffered saline (PBS, pH 7.4)

Dialysis membrane (MWCO 10,000 Da)

Equipment

¢ Round-bottom flasks

Rotary evaporator

Water bath sonicator

Dynamic Light Scattering (DLS) instrument

Zeta potential analyzer
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¢ Nuclease-free water and consumables

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BAMEA-O16B Lipid Nanoparticle Formulations]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15573875#bamp-016b-lipid-
nanoparticle-formulation-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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